2-[(2-ethoxy-4-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile

• Molecular Formula: C27H21FN2O4S
• Molecular Weight: 488.5 g/mol
• IUPAC Name: 2-[[2-ethoxy-4-[(Z)-[3-[(4-fluorophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]phenoxy]methyl]benzonitrile
• InChI: InChI=1S/C27H21FN2O4S/c1-2-33-24-13-19(9-12-23(24)34-17-21-6-4-3-5-20(21)15-29)14-25-26(31)30(27(32)35-25)16-18-7-10-22(28)11-8-18/h3-14H,2,16-17H2,1H3/b25-14-
• InChI Key: QVYJYDHIEKEAKW-QFEZKATASA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C\2/C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F)OCC4=CC=CC=C4C#N
• SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F)OCC4=CC=CC=C4C#N

Description

2-[(2-ethoxy-4-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile is a compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is a thiazolidinedione derivative and is commonly referred to as TZD. The purpose of

Mechanism of Action

The mechanism of action of 2-[(2-ethoxy-4-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile is not fully understood, but it is believed to work by activating peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a nuclear receptor that is involved in the regulation of glucose and lipid metabolism. Activation of PPARγ leads to an increase in insulin sensitivity and glucose uptake, which can help to improve blood glucose control in individuals with type 2 diabetes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(2-ethoxy-4-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile are still being studied. However, it is known that TZDs can cause weight gain, fluid retention, and an increased risk of heart failure. Additionally, TZDs have been shown to have anti-inflammatory and anti-cancer properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(2-ethoxy-4-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile in lab experiments is that it has been extensively studied and is well-characterized. Additionally, TZDs have been shown to have a variety of potential applications in medical research. However, one limitation of using TZDs in lab experiments is that they can cause weight gain, fluid retention, and an increased risk of heart failure, which may limit their use in certain studies.

Future Directions

There are several future directions for research on 2-[(2-ethoxy-4-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile. One area of research is in the development of more selective PPARγ agonists that have fewer side effects. Additionally, there is ongoing research into the potential use of TZDs in the treatment of other diseases, such as cancer and Alzheimer's disease. Finally, there is a need for further research into the mechanism of action of TZDs, which may help to identify new therapeutic targets for the treatment of diabetes and other diseases.
Conclusion:
In conclusion, 2-[(2-ethoxy-4-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile is a compound that has shown promise in a variety of scientific research applications. While there are still many unanswered questions about the mechanism of action and biochemical and physiological effects of TZDs, ongoing research is helping to shed light on these issues. With further research, TZDs may prove to be a valuable tool in the treatment of a variety of diseases.

Synthesis Methods

The synthesis of 2-[(2-ethoxy-4-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile can be achieved through a multi-step process. The first step involves the synthesis of 2-ethoxy-4-(hydroxymethyl)phenol, which is then reacted with 4-fluorobenzaldehyde to obtain 2-ethoxy-4-[(4-fluorobenzylidene)amino]phenol. This intermediate is then reacted with thiosemicarbazide to obtain 2-ethoxy-4-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenol. The final step involves the reaction of this intermediate with benzyl cyanide to obtain 2-[(2-ethoxy-4-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile.

Scientific Research Applications

2-[(2-ethoxy-4-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile has shown potential in a variety of scientific research applications. One of the most promising areas of research is in the treatment of diabetes. TZDs have been shown to improve insulin sensitivity and glucose uptake, making them a potential treatment option for type 2 diabetes. Additionally, TZDs have been shown to have anti-inflammatory and anti-cancer properties, making them a potential treatment option for a variety of diseases.